(4-((1H-imidazol-1-yl)methyl)phenyl)(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: [3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C21H24N6O2/c1-25(2)19-11-23-12-20(24-19)29-18-7-9-27(14-18)21(28)17-5-3-16(4-6-17)13-26-10-8-22-15-26/h3-6,8,10-12,15,18H,7,9,13-14H2,1-2H3
• InChI Key: JRVORGXZQNEQRL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)C3=CC=C(C=C3)CN4C=CN=C4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms. The compound also has a pyrrolidine ring, which is a five-membered ring with one nitrogen atom.

Molecular Structure Analysis

The compound contains several functional groups including an imidazole ring, a pyrazine ring, and a pyrrolidine ring. These rings are connected through methylene (-CH2-) and methanone (=O) linkages.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole, pyrazine, and pyrrolidine rings. The imidazole ring is known to participate in a variety of chemical reactions due to its amphoteric nature.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by the presence of the imidazole, pyrazine, and pyrrolidine rings. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Drug Discovery

Imidazole derivatives are integral in drug discovery due to their presence in many biologically active natural products like histamine and nucleic acids. .

Catalysis

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Sensors

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Fuel Cells

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Antibacterial and Antimicrobial Activities

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Antifungal and Antiparasitic Applications

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Anticancer Research

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Conducting Polymers

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Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds have a broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

For example, some imidazole derivatives can produce nitric oxide (NO), a messenger molecule with diverse functions throughout the body . In macrophages, NO mediates tumoricidal and bactericidal actions .

Biochemical Pathways

Imidazole-containing compounds can affect a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole-containing compounds have been shown to have a wide range of effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Future Directions

Future research could explore the potential applications of this compound in various fields, given the wide range of biological activities exhibited by imidazole derivatives.